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Compound of Interest

Compound Name: BPhBT

Cat. No.: B1212908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling BPhBT, also known as 4-(2-Bromoethyl)phenol. Adherence to

these guidelines is critical to ensure laboratory safety and minimize risk to personnel.

Immediate Safety Information
4-(2-Bromoethyl)phenol is classified as a hazardous substance with the following primary risks:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.[1][2]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling BPhBT. The following table summarizes the

required equipment for various stages of handling.
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PPE Category Equipment Specification Purpose

Hand Protection

Nitrile gloves are

recommended for incidental

contact. For prolonged

handling or direct contact,

consider heavier-duty gloves

such as butyl rubber or

neoprene.

To prevent skin contact and

irritation.

Eye and Face Protection

Chemical splash goggles are

required at all times. A face

shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

To protect against eye irritation

and serious eye damage.

Body Protection

A standard laboratory coat

must be worn. For procedures

with a higher risk of splashing,

a chemically resistant apron

over the lab coat is

recommended.

To protect skin and clothing

from contamination.

Respiratory Protection

All handling of solid BPhBT or

solutions should be conducted

within a certified chemical

fume hood to prevent

inhalation of dust or vapors.

To avoid respiratory tract

irritation.

Quantitative Hazard and Toxicity Data
The following table summarizes key hazard information for 4-(2-Bromoethyl)phenol. Toxicity

data for the closely related compound, phenol, is provided as a reference.
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Data Point Classification/Value Source Compound

GHS Hazard Class Skin Irritant (Category 2) 4-(2-Bromoethyl)phenol

GHS Hazard Class
Serious Eye Irritation

(Category 2A)
4-(2-Bromoethyl)phenol

GHS Hazard Class

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory Irritation)

4-(2-Bromoethyl)phenol

Acute Oral Toxicity (LD50, Rat) 317 mg/kg Phenol[3]

Acute Dermal Toxicity (LD50,

Rabbit)
630 mg/kg Phenol[3]

Experimental Protocols and Handling Procedures
The following is a generalized, step-by-step protocol for handling BPhBT in a laboratory

setting. This should be adapted to the specifics of your experimental design.

Preparation and Reaction Setup:
Preparation: Before starting, ensure that the chemical fume hood is operational and that all

necessary PPE is correctly worn. Prepare a designated waste container for halogenated

phenolic waste.

Weighing: Tare a suitable container inside the fume hood. Carefully weigh the required

amount of solid BPhBT, minimizing the creation of dust.

Dissolution: If the protocol requires a solution, add the solvent to the solid BPhBT in the

fume hood. Gently swirl or stir to dissolve.

Reaction: Set up the reaction apparatus within the fume hood. If heating is required, use a

controlled heating mantle and ensure the setup is secure.

Post-Reaction Work-up and Purification:
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Quenching: If necessary, quench the reaction carefully in the fume hood, being mindful of

any potential exothermic processes.

Extraction and Washing: If performing a liquid-liquid extraction, use a separatory funnel

clamped securely within the fume hood. Vent the funnel frequently.

Drying and Filtration: Dry the organic layer with a suitable drying agent. Perform filtrations

within the fume hood.

Solvent Removal: Remove solvent using a rotary evaporator located in a well-ventilated area

or within a fume hood.

Purification: If further purification is needed (e.g., chromatography), perform these steps in a

well-ventilated area, minimizing exposure to the purified compound.

Disposal Plan
Proper disposal of BPhBT and associated waste is crucial to prevent environmental

contamination and ensure safety.

Solid BPhBT Waste: Unused or expired solid BPhBT should be collected in a clearly

labeled, sealed container as "Halogenated Phenolic Hazardous Waste."

Liquid BPhBT Waste: Solutions containing BPhBT should be collected in a separate,

sealed, and clearly labeled container for halogenated liquid waste. Do not mix with non-

halogenated waste streams.

Contaminated Materials: All materials that have come into contact with BPhBT, such as

gloves, pipette tips, and paper towels, should be disposed of in a designated solid hazardous

waste container.

Disposal Procedure: All BPhBT waste is classified as hazardous and must be disposed of

through your institution's environmental health and safety (EHS) office. Follow all local, state,

and federal regulations for hazardous waste disposal.

Workflow and Safety Relationships
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The following diagrams illustrate the logical workflow for handling BPhBT and the relationship

between hazards and required PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-bphbt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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